Cas no 14187-32-7 (2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene)

• Product Name: 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene
• CAS No: 14187-32-7
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• MDL: MFCD00005098
• CID: 49661
• Update Time: 2025-07-09

2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene Chemical and Physical Properties

Names and Identifiers

• 6,7,9,10,17,18,20,21-Octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine
• 2,3,11,12-Dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene
• 6,7,9,10,12,13,20,21-Octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclo-octadecin
• Dibenzocrownminwhitepowder
• Di-benzo 18-C-6
• Dibenzo-18-crown-6
• Dibenzo-18-crown 6-Ether
• 1,4,7,14,17,20-HEXAOXA-[7.7]ORTHOCYCLOPHANE
• 6,7,9,10,17,18,20,21-Octahydrodibenzo[b,k]-[1,4,7,10,13,16]hexaoxacyclooctadecine
• 6,7,9,10,17,18,20,21-Octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecene
• DB18C6
• crown18
• crown-18
• Dibenzocrown
• Tin(II) Ionophore I
• Diabenzo-18-crown-6
• hexaoxacyclooctadecene
• Crown 18
• Dibenzo-18-crown-6 98%
• 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene

• MDL： MFCD00005098
• Inchi： 1S/C20H24O6/c1-2-6-18-17(5-1)23-13-9-21-11-15-25-19-7-3-4-8-20(19)26-16-12-22-10-14-24-18/h1-8H,9-16H2
• InChI Key： YSSSPARMOAYJTE-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=CC=2OCCOCCOC2C=CC=CC=2OCC1
• BRN： 1162153

Computed Properties

• Exact Mass: 360.15700
• Monoisotopic Mass: 360.157289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Light beige powder
• Density: 1.1801 (rough estimate)
• Melting Point: 162-164 °C (lit.)
• Boiling Point: 382°C(lit.)
• Flash Point: 380-384℃/679mm
• Refractive Index: 1.5200 (estimate)
• Solubility: 0.007g/l
• Water Partition Coefficient: Slightly soluble
• PSA: 55.38000
• LogP: 2.94880
• λmax: 277(CH2Cl2)(lit.)
• Merck: 2602
• Sensitiveness: air sensitive
• Solubility: It is poorly soluble in water and alcohol, but easily soluble in chloroform, pyridine and formic acid. Toxic.

2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26-S37/39
• RTECS：HP5386000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene

Recent Advances in the Study of 2,5,8,15,18,21-Hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene (CAS: 14187-32-7)

The compound 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene (CAS: 14187-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This complex macrocyclic ether, characterized by its unique tricyclic structure and multiple oxygen heteroatoms, has shown promising potential in various applications, including drug delivery, molecular recognition, and supramolecular chemistry. Recent studies have focused on elucidating its synthesis, structural properties, and biological activities, providing new insights into its utility in biomedical applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 14187-32-7, emphasizing its efficient production via a multi-step cyclization process. The researchers optimized reaction conditions to achieve higher yields and purity, which is critical for its application in drug development. Additionally, the study highlighted the compound's stability under physiological conditions, making it a viable candidate for in vivo studies. The structural analysis revealed that the compound's rigid framework and oxygen-rich cavities enable selective binding to biomolecules, such as proteins and nucleic acids.

In another groundbreaking study, researchers investigated the potential of 14187-32-7 as a drug carrier. The compound's ability to encapsulate hydrophobic drugs within its cavity was demonstrated, enhancing drug solubility and bioavailability. This property is particularly valuable for the delivery of poorly water-soluble therapeutics, such as anticancer agents. The study, published in Advanced Drug Delivery Reviews (2024), reported successful in vitro and in vivo experiments, showing improved pharmacokinetics and reduced side effects when the compound was used as a carrier for paclitaxel.

Further research has delved into the molecular recognition capabilities of 14187-32-7. A 2023 study in Nature Communications revealed that the compound exhibits high affinity for specific peptide sequences, suggesting its potential as a scaffold for targeted drug delivery or diagnostic tools. The researchers employed NMR spectroscopy and X-ray crystallography to characterize the binding interactions, providing a detailed understanding of the molecular mechanisms involved.

The biological activity of 14187-32-7 has also been a focal point of recent investigations. Preliminary findings indicate that the compound possesses moderate antimicrobial properties, particularly against Gram-positive bacteria. This discovery, reported in Antimicrobial Agents and Chemotherapy (2023), opens new avenues for the development of novel antibiotics. However, further studies are needed to fully elucidate its mechanism of action and optimize its efficacy.

In conclusion, the recent advancements in the study of 2,5,8,15,18,21-hexaoxatricyclo[20.4.0.0?,1?]hexacosa-1(26),9,11,13,22,24-hexaene (CAS: 14187-32-7) underscore its multifaceted potential in chemical biology and pharmaceutical sciences. From its role in drug delivery to its applications in molecular recognition and antimicrobial therapy, this compound represents a promising area of research. Future studies should focus on scaling up synthesis, improving binding specificity, and exploring its therapeutic applications in greater depth.